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Compound of Interest

Compound Name: 1H-Pyrrolo[2,3-C]pyridin-2-OL

CAS No.: 58043-01-9

Cat. No.: B3354212

Get Quote

Executive Summary & Chemical Identity
The core scaffold 6-azaindole-2-ol (1H-pyrrolo[2,3-c]pyridin-2-ol) is a critical pharmacophore

in drug discovery, particularly for kinase inhibitors (e.g., GSK3β, JAK) and neuroprotective

agents.

However, a significant nomenclature and identification challenge exists: this compound exists

in a tautomeric equilibrium that heavily favors the oxo-form (lactam), known as 6-azaindolin-2-

one (or 1,3-dihydro-2H-pyrrolo[2,3-c]pyridin-2-one). Researchers searching databases for the

"2-ol" structure often fail to find commercial sources because vendors list the stable "2-one"

tautomer.

Core CAS Registry Data
The following table resolves the ambiguity between the theoretical hydroxy tautomer and the

actual commercial oxo tautomer.
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Chemical Name
(IUPAC/Common)

Structure Type
CAS Registry
Number

Description

1,3-Dihydro-2H-

pyrrolo[2,3-c]pyridin-2-

one

Dominant Tautomer

(Oxo)
54415-85-9

The stable,

commercially

available form. Use

this for purchasing.

1H-Pyrrolo[2,3-

c]pyridin-2-ol

Minor Tautomer

(Hydroxy)
58043-01-9

The theoretical enol

form. Often used in

patent literature but

rarely isolated.

1H-Pyrrolo[2,3-

c]pyridine
Parent Heterocycle 271-29-4

The base 6-azaindole

(no oxygenation).

1,3-Dihydro-2H-

pyrrolo[2,3-b]pyridin-

2-one

Isomer (7-Azaindole

derivative)
134682-54-5

Warning: Common

confusion point. This

is the 7-aza isomer.

Tautomeric Equilibrium Visualization
The diagram below illustrates the proton shift that drives the equilibrium toward the oxo-form,

which is essential for understanding the reactivity (e.g., alkylation at N1 vs. O2).

Tautomeric Equilibrium

6-Azaindole-2-ol
(Enol Form)

CAS: 58043-01-9

6-Azaindolin-2-one
(Lactam Form)

CAS: 54415-85-9

  Major Form  
Key Insight:

In solution and solid state,
the equilibrium strongly

favors the Oxo form.

Click to download full resolution via product page

Figure 1: Tautomeric shift from the 2-hydroxy (enol) to the 2-oxo (lactam) form. The lactam form

(CAS 54415-85-9) is the stable entity.
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Key Derivatives & Commercial CAS Numbers
Modifications to the 6-azaindolin-2-one core are frequently used to tune potency and solubility.

The following derivatives are standard building blocks in medicinal chemistry.

Compound Name Modification CAS Number Application

5-Chloro-1,3-dihydro-

2H-pyrrolo[2,3-

c]pyridin-2-one

5-Cl Substitution 136888-17-0

Intermediate for

coupling reactions

(Suzuki/Buchwald).

5-Methoxy-1H-

pyrrolo[2,3-c]pyridine
5-OMe (Parent) 17288-53-8

Precursor for

oxidation to the 2-one

derivative.

5-Chloro-3,3-dimethyl-

1,3-dihydro-2H-

pyrrolo[2,3-c]pyridin-2-

one

3,3-Dimethyl 2041751-90-8

Prevents oxidation at

C3; used in stable

kinase inhibitors.

4-Bromo-5-hydroxy-6-

azaindole
4-Br, 5-OH 1638761-49-5

Highly functionalized

core for fragment-

based drug design.

Synthesis & Production Protocols
Synthesizing the 6-azaindolin-2-one core typically requires constructing the pyrrole ring onto a

pre-existing pyridine scaffold. The most robust method involves the cyclization of 3-amino-4-

methylpyridines.

Protocol A: Modified Gassman/Madelung Cyclization
This route is preferred for scalability and involves the activation of the methyl group at the 4-

position of the pyridine ring.

Starting Material: 3-Amino-4-picoline (3-amino-4-methylpyridine).

Activation: The amine is protected (e.g., with Boc or acetyl) or reacted directly with an

oxalate ester.
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Cyclization: Treatment with a strong base (e.g., sec-BuLi or KOtBu) induces cyclization

between the C4-methyl group and the carbonyl source (diethyl oxalate or similar).

Decarboxylation: If oxalate is used, hydrolysis and decarboxylation yield the 2-one core.

Protocol B: Electrophilic [4+1] Cyclization (for 2-CF3
derivatives)
Recent literature describes a metal-free reaction using trifluoroacetic anhydride (TFAA).

Reagents: 3-Amino-4-picoline + TFAA.

Conditions: Stirring in pyridine/DCM.

Mechanism: Formation of a trifluoroacetyl intermediate followed by intramolecular

condensation.

Synthesis Workflow Diagram
The following diagram outlines the decision process for synthesizing these derivatives based

on the desired substitution pattern.
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Target: 6-Azaindolin-2-one Core

Is the C3 position substituted?

No (Unsubstituted)

 Parent Core 

Yes (e.g., 3,3-dimethyl)

 Complex Analog 

Method A: Base-Mediated Cyclization
(3-amino-4-picoline + Diethyl Oxalate)

Method B: Oxidative Cyclization
(Start from 3,3-disubstituted oxindole precursor)

Final Product Purification
(Recrystallization from EtOH)

Click to download full resolution via product page

Figure 2: Synthetic pathways for generating the 6-azaindole-2-one scaffold.

Applications in Drug Discovery
The 6-azaindolin-2-one scaffold serves as a bioisostere for indole and indolin-2-one (oxindole),

offering improved water solubility and distinct hydrogen-bonding patterns due to the pyridine

nitrogen (N6).

Kinase Inhibition (GSK3β & JAK)
The lactam motif (NH-C=O) functions as a hinge-binding element in ATP-competitive inhibitors.

Mechanism: The N1 proton acts as a hydrogen bond donor, while the C2 carbonyl acts as an

acceptor. The N6 nitrogen provides an additional vector for water-mediated interactions or

direct bonding to residues like Lys or Glu in the kinase pocket.
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Example: Dual inhibitors of GSK3β and Tau aggregation often utilize this core to cross the

blood-brain barrier (BBB) more effectively than their carbocyclic counterparts.

Search Strategy for Researchers
When searching patent databases (SciFinder, Reaxys) or vendor catalogs, use the following

logic to ensure you do not miss relevant compounds.

Identify Target Structure
(6-Azaindole-2-ol)

Search CAS 58043-01-9
(Hydroxy Tautomer)

Results Found?

Search CAS 54415-85-9
(Oxo Tautomer - PRIMARY)

No / Limited

Check Isomer Confusion
(Exclude 7-azaindole: 134682-54-5)

Yes

Click to download full resolution via product page

Figure 3: Search strategy decision tree to locate commercial derivatives.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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